Cas no 2229548-48-3 (tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate
• CAS No: 2229548-48-3
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 6496509
• PubChem ID: 165659435
• Update Time: 2025-05-25

tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate
• EN300-1891531
• 2229548-48-3
• tert-butyl N-[4-fluoro-2-(4-oxobutyl)phenyl]carbamate

• Inchi： 1S/C15H20FNO3/c1-15(2,3)20-14(19)17-13-8-7-12(16)10-11(13)6-4-5-9-18/h7-10H,4-6H2,1-3H3,(H,17,19)
• InChI Key： CULDLYDFMYZLNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCCC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate (CAS No. 2229548-48-3)

The compound tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate (CAS No. 2229548-48-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a fluoro substituent and a carbamate group, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its 4-oxobutyl moiety can be leveraged for further functionalization.

In recent years, the demand for fluoro-substituted compounds has surged due to their enhanced bioavailability and metabolic stability. This trend aligns with the growing focus on precision medicine and targeted drug delivery, making tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate a compound of interest. Its CAS No. 2229548-48-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern synthetic chemistry.

One of the key advantages of this compound lies in its tert-butyl group, which provides steric protection to the carbamate functionality. This feature is crucial for controlled reactions in multi-step syntheses, a topic often explored in forums and research papers. Additionally, the phenylcarbamate segment is a common motif in agrochemicals and pharmaceuticals, further highlighting the versatility of this molecule.

The 4-oxobutyl chain in tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate offers a reactive handle for further derivatization, making it a popular choice for combinatorial chemistry. This aligns with the current industry emphasis on high-throughput screening and fragment-based drug design. Researchers often inquire about its solubility, stability, and compatibility with common reagents—questions that underscore its practical utility in the lab.

From an SEO perspective, terms like "synthesis of fluorinated carbamates" and "applications of tert-butyl phenylcarbamates" are frequently queried, indicating a strong user interest in this niche. The compound’s CAS No. 2229548-48-3 is also a critical identifier for procurement and regulatory compliance, making it a staple in technical documentation.

In conclusion, tert-butyl N-4-fluoro-2-(4-oxobutyl)phenylcarbamate represents a convergence of structural ingenuity and functional adaptability. Its role in advancing medicinal chemistry and material science cannot be overstated, and its CAS No. 2229548-48-3 ensures its traceability in global research efforts. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical solutions.